Cas no 3898-24-6 (1-(bromomethyl)-3-ethoxy-benzene)

1-(Bromomethyl)-3-ethoxy-benzene is a brominated aromatic compound featuring an ethoxy substituent at the meta position relative to the bromomethyl group. This structure makes it a versatile intermediate in organic synthesis, particularly for introducing the 3-ethoxybenzyl moiety into target molecules. The bromomethyl group provides a reactive site for nucleophilic substitution, enabling further functionalization, while the ethoxy group contributes to solubility and electronic effects. The compound is commonly employed in pharmaceutical and agrochemical research, as well as in materials science, due to its stability and ease of handling under standard conditions. Its well-defined reactivity profile ensures reliable performance in cross-coupling and alkylation reactions.
1-(bromomethyl)-3-ethoxy-benzene structure
3898-24-6 structure
Product Name:1-(bromomethyl)-3-ethoxy-benzene
CAS No:3898-24-6
MF:C9H11BrO
MW:215.087042093277
MDL:MFCD11180494
CID:1011594
PubChem ID:22261628
Update Time:2025-06-06

1-(bromomethyl)-3-ethoxy-benzene Chemical and Physical Properties

Names and Identifiers

    • 1-(Bromomethyl)-3-ethoxybenzene
    • Cyclopentanecarboxylic acid, 1-aMino-, Methyl ester, hydrochloride
    • AK-89924
    • ANW-67145
    • CTK8C1734
    • KB-215687
    • MolPort-011-524-421
    • SureCN2937407
    • 1-(bromomethyl)-3-ethoxy-benzene
    • 3898-24-6
    • AKOS009310172
    • AS-41341
    • MFCD11180494
    • AMY26001
    • A1-02092
    • DTXSID30624031
    • 3-Ethoxybenzyl bromide
    • 1-(Bromomethyl)-3-ethoxybenzene, 97%
    • DB-336854
    • SCHEMBL2937407
    • 1-Bromomethyl-3-ethoxybenzene
    • EN300-1897340
    • Benzene, 1-(bromomethyl)-3-ethoxy-
    • A850295
    • MDL: MFCD11180494
    • Inchi: 1S/C9H11BrO/c1-2-11-9-5-3-4-8(6-9)7-10/h3-6H,2,7H2,1H3
    • InChI Key: FAFHBVMZMKSRHX-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC=C(C=1)OCC

Computed Properties

  • Exact Mass: 213.99933g/mol
  • Monoisotopic Mass: 213.99933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 9.2Ų

1-(bromomethyl)-3-ethoxy-benzene Security Information

1-(bromomethyl)-3-ethoxy-benzene Pricemore >>

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